3-Amino-6-bromo-2-fluorobenzoic acid
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Overview
Description
3-Amino-6-bromo-2-fluorobenzoic acid is a chemical compound with the CAS Number: 1516801-51-6 . It has a molecular weight of 234.02 . It is commonly used as a starting material for the production of drug development, pharmaceuticals, and other organic molecules .
Molecular Structure Analysis
The molecular formula of 3-Amino-6-bromo-2-fluorobenzoic acid is C7H5BrFNO2 . The InChI Code is 1S/C7H5BrFNO2/c8-3-1-2-4 (10)6 (9)5 (3)7 (11)12/h1-2H,10H2, (H,11,12) .Physical And Chemical Properties Analysis
3-Amino-6-bromo-2-fluorobenzoic acid is a solid substance . It is stored at room temperature .Scientific Research Applications
- Neuroleptic Agents : 3-Amino-6-bromo-2-fluorobenzoic acid has been utilized in the synthesis of novel benzamides with potent neuroleptic activity . These compounds may have applications in treating psychiatric disorders.
- Benzoxazinone Derivatives : Researchers have obtained 5-fluoro-2-methyl-3,1-benzoxazin-4-one from 3-amino-6-bromo-2-fluorobenzoic acid. These derivatives could have therapeutic potential .
- Monofluorinated Heterocycles : 3-Amino-6-bromo-2-fluorobenzoic acid serves as an accessible synthon for constructing monofluorinated heterocyclic compounds. These fluorinated heterocycles find applications in materials science, pharmaceuticals, and agrochemicals .
Medicinal Chemistry and Drug Development
Fluorinated Heterocycles Synthesis
Safety and Hazards
properties
IUPAC Name |
3-amino-6-bromo-2-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c8-3-1-2-4(10)6(9)5(3)7(11)12/h1-2H,10H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUBIQSWDMJFTST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)F)C(=O)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-6-bromo-2-fluorobenzoic acid | |
CAS RN |
1516801-51-6 |
Source
|
Record name | 3-amino-6-bromo-2-fluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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